2-amino-N-(1-methyl-1H-pyrazol-3-yl)acetamide

• IUPAC Name: 2-amino-N-(1-methylpyrazol-3-yl)acetamide
• InChI: InChI=1S/C6H10N4O/c1-10-3-2-5(9-10)8-6(11)4-7/h2-3H,4,7H2,1H3,(H,8,9,11)
• InChI Key: OORREARDRZZTRL-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC(=N1)NC(=O)CN
• Molecular Formula: C6H10N4O
• Molecular Weight: 154.17 g/mol
• CAS No.: 1179656-81-5

Description

2-Amino-N-(1-methyl-1H-pyrazol-3-yl)acetamide, also known as Acetamide-pyrazole or Ac-Pz, is a small molecule compound with a molecular weight of 162.20 g/mol. It is a heterocyclic amine compound and is used in a variety of scientific research applications. Ac-Pz has been studied for its biochemical and physiological effects, as well as its potential applications in the lab.

Scientific Research Applications

Ac-Pz has been studied for its potential applications in a variety of scientific research areas. It has been used in the synthesis of pharmaceuticals, as well as in the study of enzyme inhibitors and cancer-fighting compounds. Ac-Pz has also been used in the study of neurodegenerative diseases, such as Alzheimer’s and Parkinson’s.

Mechanism of Action

Ac-Pz has been found to interact with certain proteins and enzymes in the body, leading to a variety of biochemical and physiological effects. Ac-Pz has been found to inhibit the enzyme acetylcholinesterase, leading to increased levels of acetylcholine in the body. This can lead to increased alertness and cognitive functioning, as well as improved memory and learning. Ac-Pz has also been found to interact with certain proteins involved in the regulation of cell growth and development, leading to a decrease in cancer cell proliferation.
Biochemical and Physiological Effects
Ac-Pz has been found to have a variety of biochemical and physiological effects. It has been found to increase levels of acetylcholine in the body, leading to increased alertness and cognitive functioning, as well as improved memory and learning. Ac-Pz has also been found to interact with certain proteins involved in the regulation of cell growth and development, leading to a decrease in cancer cell proliferation. Additionally, Ac-Pz has been found to have antioxidant and anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

Ac-Pz has several advantages for use in lab experiments. It is relatively easy to synthesize, and is relatively inexpensive compared to other compounds. Additionally, Ac-Pz has been found to have a variety of biochemical and physiological effects, making it useful for a variety of research applications. However, it is important to note that Ac-Pz is a small molecule compound, and therefore may not be suitable for all research applications. Additionally, Ac-Pz has been found to be potentially toxic in high doses, so it is important to use caution when working with this compound.

Future Directions

Ac-Pz has a variety of potential future directions. It could be used as a potential therapeutic agent for neurological disorders, such as Alzheimer’s and Parkinson’s. Additionally, Ac-Pz could be used to study the effects of acetylcholinesterase inhibition on memory and learning. Additionally, Ac-Pz could be used to study the effects of cell growth and development regulation on cancer cell proliferation. Finally, Ac-Pz could be used to study the effects of antioxidants and anti-inflammatory agents on various diseases and disorders.